Cas no 10173-60-1 (1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]-)

• Product Name: 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]-
• CAS No: 10173-60-1
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• MDL: MFCD00665097
• CID: 1130376
• PubChem ID: 1486800
• Update Time: 2025-06-11

1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]-
• AKOS030240347
• MFCD00665097
• N1-[(2-Nitrophenyl)methylene]-1,2-benzenediamine
• 10173-60-1
• N1-[(2-nitrophenyl)methylidene]benzene-1,2-diamine
• AKOS015993564
• SCHEMBL12416827
• 2-[(2-nitrophenyl)methylideneamino]aniline
• N~1~-[(2-nitrophenyl)methylene]-1,2-benzenediamine
• 8L-706
• (1E)-N1-[(2-nitrophenyl)methylidene]benzene-1,2-diamine

• MDL： MFCD00665097
• Inchi： 1S/C13H11N3O2/c14-11-6-2-3-7-12(11)15-9-10-5-1-4-8-13(10)16(17)18/h1-9H,14H2/b15-9+
• InChI Key： MSGQBWYVTOURRI-OQLLNIDSSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=N/C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 241.08523
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 471.9±30.0 °C at 760 mmHg
• Flash Point: 239.2±24.6 °C
• PSA: 81.52
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]-

Comprehensive Overview of 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- (CAS No. 10173-60-1)

The compound 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- (CAS No. 10173-60-1) is a specialized organic molecule with significant applications in chemical synthesis and material science. Known for its unique structural properties, this compound belongs to the class of Schiff bases, which are widely studied for their role in coordination chemistry, catalysis, and advanced material development. Its molecular structure combines a benzenediamine core with a nitrophenyl substituent, making it a versatile intermediate for further functionalization.

In recent years, the demand for high-performance organic intermediates like 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- has surged due to their utility in designing photochromic materials, sensors, and ligands for metal complexes. Researchers and industries are particularly interested in its potential for green chemistry applications, where sustainable synthesis methods are prioritized. This aligns with the growing trend of eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

The compound’s CAS No. 10173-60-1 is often referenced in patents and scientific literature, highlighting its role in dye synthesis and polymer stabilization. Its nitrophenyl group contributes to its electron-withdrawing characteristics, which are critical for tuning the optical and electronic properties of derived materials. Such features make it a subject of interest for optoelectronic device research, a field gaining traction due to advancements in flexible electronics and organic LEDs.

From a synthetic perspective, 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- is synthesized via a condensation reaction between o-phenylenediamine and 2-nitrobenzaldehyde. This reaction exemplifies the broader category of imine formation, a key step in constructing heterocyclic compounds. The compound’s stability under various conditions makes it suitable for multi-step organic transformations, a feature highly valued in pharmaceutical and agrochemical research.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]-. These methods ensure purity and confirm its structural integrity, which is essential for applications requiring precise molecular control. The compound’s UV-Vis absorption properties are also studied for potential use in light-harvesting systems, a hot topic in renewable energy research.

In summary, 1,2-Benzenediamine, N-[(2-nitrophenyl)methylene]- (CAS No. 10173-60-1) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from advanced materials to sustainable synthesis, addressing contemporary challenges in science and technology. As research continues to explore its potential, this compound remains a valuable asset for innovators and industries alike.